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Compound of Interest |

4-Chloroethcathinone
Compound Name:
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CAS No.: 22198-75-0
Cat. No.: B593520
L J

An In-Depth Technical Guide to the Core Structural Differences Between 4-Chloroethcathinone
and 4-Chloromethcathinone

Abstract

This technical guide provides a comprehensive analysis of the structural distinctions between
4-Chloroethcathinone (4-CEC) and 4-Chloromethcathinone (4-CMC), two synthetic cathinones
of significant interest to researchers, scientists, and drug development professionals. The
primary focus is a detailed examination of their molecular architecture, highlighting the key
differences that influence their chemical identity, physicochemical properties, and analytical
characterization. This document is structured to offer field-proven insights grounded in
authoritative references, presenting complex information in an accessible format with clear
visualizations to support experimental design and interpretation.

Introduction: The Significance of Halogenated
Cathinones

Substituted cathinones represent a vast and evolving class of psychoactive compounds. Their
core structure, a (3-keto-phenethylamine, is amenable to extensive chemical modification. One
common alteration is halogenation of the phenyl ring, which can significantly modulate a
compound's pharmacological and toxicological profile. The introduction of a chlorine atom at
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the para- (4-) position, as seen in 4-CEC and 4-CMC, is a prevalent motif. Understanding the
subtle yet critical structural variations between these closely related analogues is paramount for
accurate analytical identification, prediction of biological activity, and the development of
effective detection methodologies. This guide will dissect the foundational structural differences
between 4-CEC and 4-CMC, providing the causal links between molecular structure and key
chemical properties.

Molecular Structure Elucidation

The definitive identity of a chemical compound is rooted in its molecular structure. Here, we
present a detailed breakdown of 4-CEC and 4-CMC.

4-Chloroethcathinone (4-CEC)

e Synonyms: 4-CEC, 1-(4-chlorophenyl)-2-(ethylamino)propan-1-one[1][2]
e Molecular Formula: C11H14CINO[2][3][4][5]

e Molar Mass: 211.69 g/mol [2][4][6]

o Core Structure: 4-CEC is built upon a cathinone framework. This consists of a
propiophenone core (a benzene ring attached to a three-carbon chain with a ketone at the
first carbon). A chlorine atom is substituted at the fourth position (para-position) of the phenyl
ring. The defining feature of 4-CEC is the ethyl group attached to the amino nitrogen at the
second carbon of the propane chain.

4-Chloromethcathinone (4-CMC)
e Synonyms: 4-CMC, Clephedrone, 1-(4-chlorophenyl)-2-(methylamino)propan-1-one[7][8][9]
e Molecular Formula: C10H12CINO[7][9]

e Molar Mass: 197.66 g/mol [7][9][10]

o Core Structure: 4-CMC shares the same 4-chlorinated propiophenone backbone as 4-CEC.
The critical point of divergence is the substituent on the amino nitrogen. In 4-CMC, this is a
methyl group.[7][8][11]
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The Primary Structural Differentiator: N-Alkylation

The fundamental structural difference between 4-CEC and 4-CMC is the nature of the N-alkyl
group. 4-CEC is the N-ethyl analogue, while 4-CMC is the N-methyl analogue. This distinction
—a single methylene bridge (-CH2—)—is the sole variance in their molecular connectivity.

4-Chloroethcathinone (4-CEC) 4-Chloromethcathinone (4-CMC)

4-Chlorophenyl Ring Propan-1-one Backbone N-Ethyl Group 4-Chlorophenyl Ring Propan-1-one Backbone N-Methyl Group

Ethyl (-CH2CHs) Methyl (-CHs)

Key Difference:
N-Alkyl Substituent

Click to download full resolution via product page
Caption: Diagram highlighting the N-alkyl group as the key structural difference.

This variation directly impacts the compound's molar mass, lipophilicity, and steric profile,
which in turn can influence its binding affinity to biological targets and its metabolic fate.

Comparative Physicochemical Data

A quantitative summary of the physicochemical properties underscores the direct
consequences of the structural difference.
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4- 4-
Property Chloroethcathinon Chloromethcathino  Reference
e (4-CEC) ne (4-CMC)
1-(4-chlorophenyl)-2- 1-(4-chlorophenyl)-2-
IUPAC Name (ethylamino)propan-1-  (methylamino)propan-  [2][8]
one 1-one
Molecular Formula C11H14CINO C10H12CINO [2][7]
Molar Mass (Free
211.69 g/mol 197.66 g/mol [2][7]
Base)
Molar Mass (HCI Salt)  ~248.2 g/mol ~234.1 g/mol [1][3][12][13]

This data provides a clear, quantifiable distinction essential for analytical chemistry, particularly

in mass spectrometry where the difference in molar mass is a definitive identifying feature.

Experimental Protocol: Analytical Differentiation by

GC-MS

The structural similarity between 4-CEC and 4-CMC necessitates robust analytical techniques

for unambiguous differentiation. Gas Chromatography-Mass Spectrometry (GC-MS) is a gold-

standard method for this purpose.

Objective: To develop a self-validating protocol for the separation and identification of 4-CEC

and 4-CMC from a mixed or unknown sample.

Methodology:

o Standard Preparation:

o Prepare individual certified reference material (CRM) solutions of 4-CEC and 4-CMC in

methanol at a concentration of 1 mg/mL.

o Prepare a mixed standard containing both analytes at 1 mg/mL.
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o Causality: Using individual CRMs allows for the unambiguous determination of retention
time and mass spectra for each compound, which serves as the validation standard for the
mixed sample.

Sample Preparation:

o Dissolve the unknown sample in methanol. If the sample is in a complex matrix, a liquid-
liquid or solid-phase extraction may be necessary to isolate the analytes.

GC-MS Instrumentation & Conditions:

o GC Column: A non-polar capillary column (e.g., DB-5ms, 30m x 0.25mm x 0.25um) is
effective for separating these compounds.

o Oven Temperature Program:

= |nitial: 150°C, hold for 1 min.

» Ramp: 20°C/min to 280°C.

= Hold: 5 min.

o Injector: Splitless mode at 250°C.

o MS Detector: Electron lonization (EI) at 70 eV. Scan range of 40-400 m/z.

o Causality: The temperature ramp ensures separation based on boiling point differences,
while EI provides reproducible fragmentation patterns for library matching and structural
confirmation.

Data Analysis & Validation:

o

Inject individual CRMs to establish retention times (RT) and confirm mass spectra. 4-CEC,
being larger, will typically have a slightly longer RT than 4-CMC.

o

Inject the mixed standard to confirm baseline separation.

[¢]

Inject the unknown sample.
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o Identification Criteria: A positive identification requires a match in both retention time
(within a narrow window, e.g., £0.05 min) and the mass spectrum (match score >90%
against the CRM spectrum). The molecular ion (M*) and key fragment ions must be

present.
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Caption: A self-validating workflow for the differentiation of 4-CEC and 4-CMC.
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Conclusion

The structural difference between 4-Chloroethcathinone and 4-Chloromethcathinone is
concisely defined by the substitution of an ethyl group versus a methyl group on the amino
nitrogen. This seemingly minor alteration creates two distinct chemical entities with unique
molecular formulas and molar masses. This guide has detailed this core difference, provided a
guantitative comparison of their properties, and outlined a robust, self-validating analytical
protocol for their differentiation. For scientists and researchers, this foundational knowledge is
critical for ensuring the integrity of experimental work and the accurate interpretation of
analytical data.

References
o Wikipedia. (n.d.). 4-Chloromethcathinone.

o Expert Committee on Drug Dependence Information Repository. (n.d.). 4-
Chloromethcathinone.

e Smolecule. (2024, August 10). Buy 4-Chloroethcathinone | 14919-85-8.

» United Nations Office on Drugs and Crime. (n.d.). Substance Details 4-CMC.

o Cayman Chemical Forensics. (n.d.). 4-Chloroethcathinone (hydrochloride).

e Cayman Chemical Forensics. (n.d.). 4-Chloromethcathinone (hydrochloride).

o PubChem, National Center for Biotechnology Information. (n.d.). Clephedrone.

e PubChem, National Center for Biotechnology Information. (n.d.). 4-Chloroethcathinone.

e Cayman Chemical. (n.d.). 4-Chloromethcathinone (hydrochloride) (CAS 2319878-22-1).

o PubChem, National Center for Biotechnology Information. (n.d.). 4-Chloroethcathinone
hydrochloride.

e Express chemical store. (n.d.). 4-CEC (4-Chloroethcathinone).

e Sigma-Aldrich. (n.d.). 4-Chloromethcathinone (4-CMC HCI) hydrochloride solution.

e Anonymous. (n.d.). 4-Chloromethcathinone.

e Inxight Drugs. (n.d.). 4-CHLOROETHCATHINONE.

e Cayman Chemical. (n.d.). 4-Chloroethcathinone (hydrochloride) (CAS 22198-75-0).

o Wikidata. (2025, November 4). 4-chloroethcathinone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b593520?utm_src=pdf-body
https://www.benchchem.com/product/b593520?utm_src=pdf-body
https://www.benchchem.com/product/b593520?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Sources

. 4-Chloroethcathinone (hydrochloride) - Cayman Chemical Forensics [bioscience.co.uk]

. 4-Chloroethcathinone | C11H14CINO | CID 31004 - PubChem [pubchem.ncbi.nim.nih.gov]
. expresschemicalstore.eu [expresschemicalstore.eu]

. 4-CHLOROETHCATHINONE [drugs.ncats.io]

. 4-chloroethcathinone - Wikidata [wikidata.org]

. Buy 4-Chloroethcathinone | 14919-85-8 [smolecule.com]

. 4-Chloromethcathinone - Wikipedia [en.wikipedia.org]

. Substance Details 4-CMC [unodc.org]

°
(] [e0] ~ » [6)] EaN w N -

. Clephedrone | C10H12CINO | CID 82100418 - PubChem [pubchem.ncbi.nlm.nih.gov]
e 10. grokipedia.com [grokipedia.com]

e 11. 4-Chloromethcathinone - Expert Committee on Drug Dependence Information Repository
[ecddrepository.org]

e 12. 4-Chloroethcathinone hydrochloride | C11H15CI2NO | CID 131851401 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 13. caymanchem.com [caymanchem.com]

¢ To cite this document: BenchChem. [4-Chloroethcathinone vs 4-Chloromethcathinone
structural differences]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593520#4-chloroethcathinone-vs-4-
chloromethcathinone-structural-differences]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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